Cas no 56107-98-3 (3-(3-bromophenyl)-6-methyl-1,2,4,5-tetrazine)

3-(3-bromophenyl)-6-methyl-1,2,4,5-tetrazine structure
56107-98-3 structure
Product Name:3-(3-bromophenyl)-6-methyl-1,2,4,5-tetrazine
CAS No:56107-98-3
MF:C9H7BrN4
MW:251.082679986954
CID:6960428
Update Time:2025-06-25

3-(3-bromophenyl)-6-methyl-1,2,4,5-tetrazine Chemical and Physical Properties

Names and Identifiers

    • 3-(3-Bromophenyl)-6-methyl-1,2,4,5-tetrazine
    • 3-(3-bromophenyl)-6-methyl-1,2,4,5-tetrazine
    • Inchi: 1S/C9H7BrN4/c1-6-11-13-9(14-12-6)7-3-2-4-8(10)5-7/h2-5H,1H3
    • InChI Key: XBEFFDSLWIEIOH-UHFFFAOYSA-N
    • SMILES: N1C(C)=NN=C(C2=CC=CC(Br)=C2)N=1

Experimental Properties

  • Density: 1.568±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 416.4±47.0 °C(Predicted)
  • pka: 1.32±0.10(Predicted)

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